N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine
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Description
N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine is a heterocyclic compound that features a pyrrole ring and a thietane ring. The presence of these rings makes it an interesting subject for research due to its potential biological and chemical properties. This compound is part of a broader class of nitrogen-containing heterocycles, which are known for their diverse applications in pharmaceuticals, organic materials, and natural products.
Properties
Molecular Formula |
C10H16N2S |
|---|---|
Molecular Weight |
196.31 g/mol |
IUPAC Name |
2,2-dimethyl-N-(1H-pyrrol-3-ylmethyl)thietan-3-amine |
InChI |
InChI=1S/C10H16N2S/c1-10(2)9(7-13-10)12-6-8-3-4-11-5-8/h3-5,9,11-12H,6-7H2,1-2H3 |
InChI Key |
BSLRXYCMLCHOGJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C(CS1)NCC2=CNC=C2)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine typically involves the formation of the pyrrole ring followed by the introduction of the thietane ring. One common method includes the reaction of a pyrrole derivative with a thietane precursor under controlled conditions. The reaction may involve the use of catalysts and specific solvents to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.
Scientific Research Applications
N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound’s potential biological activity makes it a candidate for studies in drug discovery and development.
Medicine: Research into its pharmacological properties could lead to new therapeutic agents.
Industry: Its unique chemical properties may find applications in materials science and other industrial processes.
Mechanism of Action
The mechanism of action of N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine involves its interaction with specific molecular targets. These interactions can affect various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other nitrogen-containing heterocycles such as pyrrolopyrazines and pyrrole derivatives. These compounds share structural similarities but may differ in their specific chemical and biological properties.
Uniqueness
N-((1H-Pyrrol-3-yl)methyl)-2,2-dimethylthietan-3-amine is unique due to the combination of the pyrrole and thietane rings, which confer distinct chemical reactivity and potential biological activity
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
